Cas no 156737-65-4 (2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-)

• Product Name: 2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-
• CAS No: 156737-65-4
• MF: C₂₆H₄₆O₄
• MW: 422.641048908234
• CID: 2779634
• PubChem ID: 10387550
• Update Time: 2025-04-21

2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7171686
• DTXSID10439120
• 156737-65-4
• 2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-

• Inchi： 1S/C26H46O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-29-22-24(27)23-30-26-19-17-25(28-2)18-20-26/h17-20,24,27H,3-16,21-23H2,1-2H3/t24-/m1/s1
• InChI Key： XNTHFVKFSCTXNY-XMMPIXPASA-N
• SMILES： O(C[C@H](COC1C=CC(=CC=1)OC)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 422.33960994Da
• Monoisotopic Mass: 422.33960994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 47.9Ų